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Compound of Interest

Compound Name: Chelidonic acid

Cat. No.: B181531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of chelidonic acid in various

organic solvents. The information is compiled to assist researchers and professionals in drug

development and other scientific fields in effectively utilizing this compound. This document

includes quantitative solubility data, detailed experimental protocols for solubility determination,

and visualizations of relevant biological pathways and experimental workflows.

Introduction to Chelidonic Acid
Chelidonic acid, systematically known as 4-oxo-4H-pyran-2,6-dicarboxylic acid, is a naturally

occurring heterocyclic organic acid.[1] It is found in various plants, most notably in Greater

Celandine (Chelidonium majus).[2] The molecule's structure, featuring a γ-pyrone ring and two

carboxylic acid groups, governs its physicochemical properties, including its solubility.[3][4]

These functional groups allow for strong intermolecular hydrogen bonding, influencing its solid-

state structure and interaction with different solvents.[5] Chelidonic acid has garnered

significant interest for its diverse pharmacological activities, including anti-inflammatory,

antimicrobial, and oncostatic effects. A thorough understanding of its solubility is critical for its

application in research and drug development.

Quantitative Solubility Data
The solubility of chelidonic acid is highly dependent on the solvent's polarity and its capacity

for hydrogen bonding. The available quantitative data is summarized in the table below. It is
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important to note that there are some discrepancies in the reported values, which may be

attributed to different experimental conditions such as temperature and purity of the materials

used.
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Solvent
System

Temperature
(°C)

Solubility
Molar
Solubility
(mol/L)

Reference(s)

Water 25 14.3 g/L 0.078

Water Not Specified
2.5 mg/mL (2.5

g/L)
0.014

Water

(Predicted)
Not Specified 10.6 g/L 0.058

Dimethyl

Sulfoxide

(DMSO)

Not Specified ~1 mg/mL ~0.005

Dimethyl

Sulfoxide

(DMSO)

Not Specified

10 mg/mL (with

heating to 60°C

and sonication)

0.054

Dimethyl

Sulfoxide

(DMSO)

Not Specified 25 mg/mL 0.136

Dimethyl

Sulfoxide

(DMSO)

Not Specified ≥34.4 mg/mL ≥0.187

DMSO:PBS (1:6,

pH 7.2)
Not Specified ~0.14 mg/mL ~0.0008

Ethanol Not Specified Insoluble -

Aqueous Ethanol Not Specified
Soluble enough

for crystallization
Not Quantified

Methanol Not Specified

Soluble upon

heating for

recrystallization

Not Quantified

Acetone Not Specified Readily soluble Not Quantified
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Note on Discrepancies:

The solubility in water shows notable variation between sources. This highlights the

importance of experimental verification for specific applications.

The wide range of reported solubilities in DMSO suggests a strong dependence on

temperature and sample preparation methods (e.g., heating, sonication).

The conflicting data for ethanol ("insoluble" versus its use as a crystallization solvent)

indicates that while absolute solubility may be low at room temperature, it likely increases

with temperature or in the presence of water.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for reproducible research. The following protocols

outline standard methods for measuring the solubility of a solid compound like chelidonic acid
in a liquid solvent.

Equilibrium Solubility Determination (Shake-Flask
Method)
This method determines the thermodynamic solubility, which is the saturation concentration of

a compound in a solvent at equilibrium.

Materials:

Chelidonic acid (solid, high purity)

Solvent of interest

Thermostatically controlled shaker or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters, 0.45 µm)

Vials with screw caps
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Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

Preparation: Add an excess amount of solid chelidonic acid to a vial containing a known

volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

Equilibration: Seal the vials and place them in a thermostatically controlled shaker set to the

desired temperature. Agitate the mixture for a sufficient period (typically 24-72 hours) to

ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature for a period to allow the excess solid to settle.

Sampling: Carefully withdraw a sample of the supernatant. To avoid aspirating solid particles,

it is crucial to filter the sample immediately using a syringe filter pre-equilibrated at the

experimental temperature.

Quantification: Dilute the filtered solution with a suitable solvent to a concentration within the

linear range of the analytical method. Analyze the concentration of chelidonic acid using a

validated analytical technique such as HPLC-UV or UV-Vis spectrophotometry.

Calculation: Calculate the solubility based on the measured concentration and the dilution

factor.

Kinetic Solubility Determination
This high-throughput method measures the concentration at which a compound, dissolved in a

stock solvent (typically DMSO), precipitates when added to an aqueous buffer.

Materials:

Chelidonic acid stock solution in DMSO

Aqueous buffer (e.g., PBS)

96-well microplates
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Automated liquid handler (optional)

Plate reader capable of nephelometry or UV-Vis absorbance

Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of chelidonic acid in

DMSO.

Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution with the

same solvent.

Addition to Aqueous Buffer: Transfer a small, fixed volume from each well of the dilution plate

to a corresponding well of a new 96-well plate pre-filled with the aqueous buffer.

Incubation and Measurement: Allow the plate to incubate for a short period (e.g., 1-2 hours).

Measure the turbidity (nephelometry) or absorbance at a wavelength where the precipitate

scatters light.

Data Analysis: The kinetic solubility is determined as the concentration at which precipitation

is first observed.

Visualization of Workflows and Pathways
Experimental Workflow for Solubility Determination
The following diagram illustrates a typical workflow for the experimental determination of

equilibrium solubility.
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1. Sample Preparation
(Excess solid in solvent)

2. Equilibration
(Shaking at constant T)

3. Phase Separation
(Settling or Centrifugation)

4. Filtration
(0.45 µm syringe filter)

5. Dilution

6. Quantification
(e.g., HPLC-UV)

Saturated Solution

Click to download full resolution via product page

Caption: Workflow for Equilibrium Solubility Measurement.

Signaling Pathways Modulated by Chelidonic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b181531?utm_src=pdf-body-img
https://www.benchchem.com/product/b181531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chelidonic acid has been reported to modulate several key signaling pathways involved in

inflammation and cell cycle regulation. This diagram provides a simplified overview of these

interactions.
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Caption: Key Signaling Pathways Modulated by Chelidonic Acid.

Conclusion
This technical guide provides a consolidated resource on the solubility of chelidonic acid in

various organic solvents. The data indicates that chelidonic acid has the highest solubility in

polar aprotic solvents like DMSO, with moderate and temperature-dependent solubility in water.

There is a need for more systematic studies to provide quantitative solubility data in a wider

range of common organic solvents, such as methanol, ethanol, and acetone, at various

temperatures. The provided experimental protocols offer a foundation for researchers to

conduct such studies. The visualization of its known signaling pathway interactions further aids

in understanding its biological context and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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